Cas no 7189-13-1 (1H-Pyrazole,1,3,4,5-tetraphenyl-)

• Product Name: 1H-Pyrazole,1,3,4,5-tetraphenyl-
• CAS No: 7189-13-1
• MF: C₂₇H₂₀N₂
• MW: 372.461106300354
• CID: 579146
• PubChem ID: 276105
• Update Time: 2025-04-19

1H-Pyrazole,1,3,4,5-tetraphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,1,3,4,5-tetraphenyl-
• 1,3,4,5-tetraphenylpyrazole
• 1,3,4,5-Tetraphenyl-1H-pyrazole
• 1,3,4,5-Tetra-phenyl-pyrazol
• AC1L5J3R
• AC1Q4V8Q
• AR-1B6111
• CTK5D5218
• KST-1B8116
• NSC123348
• Tetraphenyl-1H-pyrazol
• tetraphenyl-1H-pyrazole
• 7189-13-1
• DTXSID00298465
• NSC-123348
• SCHEMBL20680132

• Inchi： 1S/C27H20N2/c1-5-13-21(14-6-1)25-26(22-15-7-2-8-16-22)28-29(24-19-11-4-12-20-24)27(25)23-17-9-3-10-18-23/h1-20H
• InChI Key： ZTXSRCFHNQSEHN-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 372.1628
• Monoisotopic Mass: 372.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 493.9°Cat760mmHg
• Flash Point: 252.5°C
• Refractive Index: 1.631
• PSA: 17.82
• LogP: 6.87330